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Compound of Interest

Compound Name: Ivermectin Bla

Cat. No.: B018418

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of lIvermectin Bla with
other structurally related avermectins. The data presented is compiled from various
immunoassays and is intended to assist researchers in the development and validation of
analytical methods for these compounds.

Quantitative Cross-Reactivity Data

The cross-reactivity of various avermectins with antibodies raised against lvermectin is a critical
parameter in the development of specific immunoassays. The following table summarizes the
cross-reactivity data from different studies. It is important to note that the cross-reactivity
percentages and IC50 values are highly dependent on the specific antibody used and the
assay conditions. Therefore, values from different sources are not directly comparable but
provide a valuable overview of potential cross-reactivity.
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Cross-
Structural . IC50 (ng/mL) - IC50 (ng/mL) -
Compound Reactivity (%) -
Class Source 2 Source 3
Source 1
Ivermectin Bla Avermectin 100 0.770[1] 13.10[2]
Abamectin Avermectin 60 0.491[1] 3.05[2]
Doramectin Avermectin 9 Not Reported 61.00[2]
Eprinomectin Avermectin 58 Not Reported 38.96[2]
Emamectin Avermectin 112 Not Reported 14.38[2]
Selamectin Avermectin Not Reported Not Reported Not Reported
Moxidectin Milbemycin <1 Not Reported Neligible CR[2]

Note:

 IC50 (Inhibitory Concentration 50) is the concentration of the analyte that causes a 50%
reduction in the assay signal. A lower IC50 value indicates a higher affinity of the antibody for
the analyte.

» Cross-reactivity (%) is calculated as (IC50 of Ivermectin / IC50 of competing compound) x
100.

» "Not Reported" indicates that the data was not available in the cited sources.

» Moxidectin belongs to the milbemycin family of macrocyclic lactones, which are structurally
similar to avermectins but lack the disaccharide group at the C-13 position.[2] This structural
difference likely accounts for its low cross-reactivity.

Experimental Protocols

The following is a detailed methodology for a competitive Enzyme-Linked Immunosorbent
Assay (ELISA) to determine the cross-reactivity of an anti-lvermectin Bla antibody with other
avermectins. This protocol is a synthesis of methodologies described in the cited literature.[1]
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Materials:

Microtiter plates (96-well)

Anti-lvermectin Bla antibody (specific for your assay)
Ivermectin-Horseradish Peroxidase (HRP) conjugate
Ivermectin Bla standard

Other avermectin standards (Abamectin, Doramectin, Eprinomectin, Selamectin, Moxidectin,
etc.)

Coating Buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6)
Phosphate Buffered Saline (PBS)

Wash Buffer (PBS with 0.05% Tween 20)

Blocking Buffer (e.g., 5% non-fat dry milk in PBS)

Substrate Solution (e.g., TMB - 3,3',5,5'-Tetramethylbenzidine)
Stop Solution (e.g., 2 M Sulfuric Acid)

Plate reader (450 nm)

Procedure:

Coating:

[¢]

Dilute the capture antibody (e.g., goat anti-rabbit IgG) in coating buffer.

[e]

Add 100 pL of the diluted capture antibody to each well of the microtiter plate.

[e]

Incubate for 2 hours at 37°C or overnight at 4°C.

o

Wash the plate three times with Wash Buffer.
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» Blocking:

o Add 200 pL of Blocking Buffer to each well.

o Incubate for 2 hours at 37°C.

o Wash the plate three times with Wash Buffer.
o Competitive Reaction:

o Prepare serial dilutions of the Ivermectin Bla standard and the other avermectin
standards in PBS.

o In separate tubes, mix 50 pL of each standard dilution (or sample) with 25 pL of the anti-
Ivermectin Bla antibody solution and 25 pL of the Ivermectin-HRP conjugate solution.

o |Incubate this mixture for 1 hour at 37°C.

o Transfer 100 uL of the incubated mixture to the corresponding wells of the coated and
blocked microtiter plate.

o Incubate for 1 hour at 37°C.
o Wash the plate five times with Wash Buffer.
» Detection:
o Add 100 pL of TMB Substrate Solution to each well.
o Incubate for 15-30 minutes at room temperature in the dark.
o Stop the reaction by adding 50 pL of Stop Solution to each well.
o Data Analysis:
o Read the absorbance of each well at 450 nm using a plate reader.

o Generate a standard curve by plotting the absorbance against the logarithm of the
Ivermectin Bla concentration.
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o Determine the IC50 value for lIvermectin Bla and each of the tested avermectins from

their respective inhibition curves.

o Calculate the percentage cross-reactivity for each avermectin using the formula: (IC50 of
Ivermectin Bla / IC50 of the other avermectin) x 100%

Visualizations

The following diagrams illustrate the experimental workflow and the structural relationships

influencing cross-reactivity.
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Caption: Competitive ELISA workflow for avermectin cross-reactivity.
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Avermectin Family

Ivermectin Bla

- Dihydro at C22-C23
- Sec-butyl at C25

High structural similarity Difference at C25 Difference at C4" Multiple differences Significant structural difference
(potential for high cross-reactivity) (moderate cross-reactivity) \(moderate cross-reactivity) (lower cross-reactivity expected) (low to negligible cross-reactivity)

bemycin Family

Abamectin Doramectin Eprinomectin Selamectin Moxidectin
- Double bond at C22-C23 - Double bond at C22-C23 - Dihydro at C22-C23 - Oxime group at C5 - No disaccharide at C13
- Sec-butyl at C25 - Cyclohexyl at C25 - Acetylamino group at C4" - Cyclohexyl at C25 - Methoxime group at C23

Click to download full resolution via product page

Caption: Structural relationships and expected cross-reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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